Ethyl 2-ethoxy-3-(4-nitrophenyl)prop-2-enoate
Cat. No. B8559884
M. Wt: 265.26 g/mol
InChI Key: OLPIEKHYJZIIEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09345680B2
Procedure details
Ethyl 2-ethoxy-3-(4-nitrophenyl)acrylate containing 3.6 wt % DMF (26.07 g corrected, 98.3 mmol) was dissolved in IMS (500 ml) and a solution of NaOH (1.44 g, 36.1 mmol) in water (260 ml) was added. The resulting mixture was stirred at ambient temperature for 18 hr then acidified with 1M HCl (120 ml) and the resulting solid collected by filtration, washed with water (2×100 ml) and suction dried on the filter for 30 mins, followed by vacuum oven drying at 18° C. for 18 hr. 2-Ethoxy-3-(4-nitrophenyl)acrylic acid was thus obtained as an orange solid containing water of crystallisation (18.4 g, 79%).
[Compound]
Name
IMS
Quantity
500 mL
Type
solvent
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:3][C:4](=[CH:10][C:11]1[CH:16]=[CH:15][C:14]([N+:17]([O-:19])=[O:18])=[CH:13][CH:12]=1)[C:5]([O:7]CC)=[O:6])[CH3:2].CN(C=O)C.[OH-].[Na+].Cl>O>[CH2:1]([O:3][C:4](=[CH:10][C:11]1[CH:12]=[CH:13][C:14]([N+:17]([O-:19])=[O:18])=[CH:15][CH:16]=1)[C:5]([OH:7])=[O:6])[CH3:2] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
|
|
Smiles
|
C(C)OC(C(=O)OCC)=CC1=CC=C(C=C1)[N+](=O)[O-]
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Name
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|
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Quantity
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26.07 g
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Type
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reactant
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Smiles
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CN(C)C=O
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[Compound]
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Name
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IMS
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Quantity
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500 mL
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Type
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solvent
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Smiles
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Step Two
Step Three
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Name
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Quantity
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120 mL
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Type
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reactant
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Smiles
|
Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
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Details
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The resulting mixture was stirred at ambient temperature for 18 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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the resulting solid collected by filtration
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WASH
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Type
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WASH
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Details
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washed with water (2×100 ml) and suction
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CUSTOM
|
Type
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CUSTOM
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|
Details
|
dried on the
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FILTRATION
|
Type
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FILTRATION
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|
Details
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filter for 30 mins
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Duration
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30 min
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CUSTOM
|
Type
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CUSTOM
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Details
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drying at 18° C. for 18 hr
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Duration
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18 h
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Outcomes
Product
Details
Reaction Time |
18 h |
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Name
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|
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Type
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product
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Smiles
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C(C)OC(C(=O)O)=CC1=CC=C(C=C1)[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
